Cas no 2034404-65-2 (5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide)

5-Cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide is a heterocyclic compound featuring a cyclopropyl-substituted oxazole core linked to a hydroxypropylthiophene moiety via a carboxamide bridge. This structure imparts unique physicochemical properties, including potential bioactivity, making it a candidate for pharmaceutical and agrochemical research. The presence of both oxazole and thiophene rings suggests possible interactions with biological targets, while the hydroxypropyl spacer enhances solubility and metabolic stability. The cyclopropyl group may contribute to conformational rigidity, influencing binding affinity. This compound is of interest for structure-activity relationship studies in medicinal chemistry, particularly in the development of enzyme inhibitors or receptor modulators. Its synthetic versatility allows for further derivatization to explore novel applications.
5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide structure
2034404-65-2 structure
Product Name:5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide
CAS No:2034404-65-2
MF:C14H16N2O3S
MW:292.353442192078
CID:5377538
Update Time:2025-11-01

5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-cyclopropyl-N-(3-hydroxy-3-thiophen-3-ylpropyl)-1,2-oxazole-3-carboxamide
    • 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide
    • Inchi: 1S/C14H16N2O3S/c17-12(10-4-6-20-8-10)3-5-15-14(18)11-7-13(19-16-11)9-1-2-9/h4,6-9,12,17H,1-3,5H2,(H,15,18)
    • InChI Key: HZFXJNJGEMLBHD-UHFFFAOYSA-N
    • SMILES: O1C(C2CC2)=CC(C(NCCC(O)C2C=CSC=2)=O)=N1

5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide Pricemore >>

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5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide Related Literature

Additional information on 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide

5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide (CAS No. 2034404-65-2): A Comprehensive Overview

5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide (CAS No. 2034404-65-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of inflammatory and neurodegenerative diseases. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of this compound.

The chemical structure of 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide is composed of a 1,2-oxazole core, a cyclopropyl group, and a thiophene moiety. The presence of these functional groups imparts distinct properties to the molecule, making it an attractive candidate for drug development. The cyclopropyl group contributes to the compound's lipophilicity and metabolic stability, while the thiophene moiety enhances its binding affinity to specific protein targets.

The synthesis of 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide has been extensively studied in recent years. One of the most common synthetic routes involves the reaction of a suitable 1,2-dicarbonyl compound with an amine derivative to form the oxazole ring. Subsequent functionalization steps are then employed to introduce the cyclopropyl and thiophene groups. These synthetic methods have been optimized to improve yield and purity, making large-scale production feasible for preclinical and clinical studies.

In terms of biological activities, 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-yl)propyl-1,2-oxazole-3-carboxamide has demonstrated potent anti-inflammatory effects in both in vitro and in vivo models. Studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has been found to modulate key signaling pathways involved in inflammation, such as NF-kB and MAPK pathways. These findings suggest that 5-cyclopropyl-N-3-hydroxy-3-(thiophen-3-y l)propyl -1 , 2 - oxazol e - 3 - carboxamide could be a valuable therapeutic agent for treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 5-cyclopropyl-N - 3 - hydroxy - 3 - (thiophen - 3 - yl) propy l - 1 , 2 - oxazol e - 3 - carboxamide has also shown promise in neurodegenerative disease research. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and prevent neuroinflammation. It has been observed to reduce the levels of reactive oxygen species (ROS) and inhibit microglial activation, which are key factors in the progression of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 5-cyclopr opy l - N - 3 - hydroxy - 3 - (thiophen - 3 - yl) propy l - 1 , 2 - oxazol e - 3 - carboxamide has been extensively evaluated in animal models. Results have shown that this compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Furthermore, it has demonstrated low toxicity and minimal side effects in preclinical studies, which is crucial for its potential use as a therapeutic agent.

In conclusion, 5-cyclopr opy l - N - 3 - hydroxy - 3 -( thiophe n - 3-y l ) propy l - 1 , 2-o xazol e - 3-car boxam ide (CAS No. 2034404-65-2) is a promising compound with significant therapeutic potential in the treatment of inflammatory and neurodegenerative diseases. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to explore its mechanisms of action and optimize its formulation for clinical use.

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